3-Cyclohexylpropyl 4-methylbenzenesulfonate
Cat. No. B8724502
M. Wt: 296.4 g/mol
InChI Key: WFAKDKBXWKWWDM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05462694
Procedure details
An objective product was prepared in the same manner as in Example 2 except that 2-(2-decylindan-5-yl)pyrimidine-5-ol was changed to 4-(6-octylbenzothiazole-2-yl)phenol and 3-phenylpropyl p-toluenesulfonate was changed to 3-cyclohexylpropyl p-toluenesulfonate (Yield: 56.4%).
Name
2-(2-decylindan-5-yl)pyrimidine-5-ol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
4-(6-octylbenzothiazole-2-yl)phenol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Yield
56.4%
Identifiers
|
REACTION_CXSMILES
|
C(C1CC2C(=CC=C(C3N=CC(O)=CN=3)C=2)C1)CCCCCCCCC.C(C1C=CC2N=C(C3C=CC(O)=CC=3)SC=2C=1)CCCCCCC.[C:51]1([CH3:70])[CH:56]=[CH:55][C:54]([S:57]([O:60][CH2:61][CH2:62][CH2:63][C:64]2[CH:69]=[CH:68][CH:67]=[CH:66][CH:65]=2)(=[O:59])=[O:58])=[CH:53][CH:52]=1>>[C:51]1([CH3:70])[CH:52]=[CH:53][C:54]([S:57]([O:60][CH2:61][CH2:62][CH2:63][CH:64]2[CH2:69][CH2:68][CH2:67][CH2:66][CH2:65]2)(=[O:59])=[O:58])=[CH:55][CH:56]=1
|
Inputs
Step One
|
Name
|
2-(2-decylindan-5-yl)pyrimidine-5-ol
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(CCCCCCCCC)C1CC2=CC=C(C=C2C1)C1=NC=C(C=N1)O
|
Step Two
|
Name
|
4-(6-octylbenzothiazole-2-yl)phenol
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(CCCCCCC)C1=CC2=C(N=C(S2)C2=CC=C(C=C2)O)C=C1
|
Step Three
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C1(=CC=C(C=C1)S(=O)(=O)OCCCC1=CC=CC=C1)C
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C1(=CC=C(C=C1)S(=O)(=O)OCCCC1CCCCC1)C
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 56.4% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
